2-((4-Methoxyphenyl)amino)-2-oxoethyl 5-bromonicotinate
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Description
2-((4-Methoxyphenyl)amino)-2-oxoethyl 5-bromonicotinate is a useful research compound. Its molecular formula is C15H13BrN2O4 and its molecular weight is 365.183. The purity is usually 95%.
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Scientific Research Applications
Synthetic Methodologies and Derivatives
Efficient Synthesis Techniques
An efficient synthesis route has been developed for derivatives closely related to "[2-(4-Methoxyanilino)-2-oxoethyl] 5-bromopyridine-3-carboxylate," focusing on compounds that serve as intermediates for pharmacologically active molecules. These synthetic methodologies emphasize regioselective transformations and the introduction of functional groups to increase molecular diversity and potential biological activity (Hirokawa, Horikawa, & Kato, 2000).
Ring Expansion and Molecular Modification
Studies have explored the ring expansion of related heterocyclic compounds, leading to the formation of novel cyclic structures. These transformations are crucial for the development of compounds with unique pharmacological profiles (Bullock, Carter, Gregory, & Shields, 1972).
Carboxylation Techniques
Electrocatalytic carboxylation represents a significant method for introducing carboxylate groups into pyridine derivatives, utilizing CO2 in ionic liquids. This approach is environmentally friendly and provides a path towards the synthesis of carboxylated compounds, potentially expanding the utility of "[2-(4-Methoxyanilino)-2-oxoethyl] 5-bromopyridine-3-carboxylate" derivatives in pharmaceutical applications (Feng, Huang, Liu, & Wang, 2010).
Potential Biological Activities
Anticancer Properties
Certain derivatives of "[2-(4-Methoxyanilino)-2-oxoethyl] 5-bromopyridine-3-carboxylate" have been investigated for their anticancer properties, demonstrating the ability to overcome drug resistance in cancer cells. These studies highlight the potential of these compounds to synergize with existing cancer therapies and target resistant cancer cell lines (Das et al., 2009).
Photodynamic Therapy Application
The synthesis and characterization of new derivatives with potential applications in photodynamic therapy (PDT) for cancer treatment have been reported. These compounds show promising photophysical and photochemical properties, including high singlet oxygen quantum yields, which are essential for the effectiveness of PDT (Pişkin, Canpolat, & Öztürk, 2020).
Properties
IUPAC Name |
[2-(4-methoxyanilino)-2-oxoethyl] 5-bromopyridine-3-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H13BrN2O4/c1-21-13-4-2-12(3-5-13)18-14(19)9-22-15(20)10-6-11(16)8-17-7-10/h2-8H,9H2,1H3,(H,18,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YVBOOEURTBIMDN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)NC(=O)COC(=O)C2=CC(=CN=C2)Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H13BrN2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
365.18 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.